5-nitro-N-propyl-1-benzothiophene-2-carboxamide

• IUPAC Name: 5-nitro-N-propyl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H12N2O3S/c1-2-5-13-12(15)11-7-8-6-9(14(16)17)3-4-10(8)18-11/h3-4,6-7H,2,5H2,1H3,(H,13,15)
• InChI Key: QFTLOQFOQDDHNP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=C(S1)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID701319803
• Molecular Weight: 264.30 g/mol
• Solubility: 1.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 477847-38-4

Description

5-nitro-N-propyl-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H12N2O3S and its molecular weight is 264.3. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Nitrothiophene derivatives have been explored for their role as catalysts in chemical reactions. For example, zinc amidoisophthalate complexes have demonstrated catalytic activity in the diastereoselective Henry reaction, highlighting the utility of nitrogen and sulfur-containing heterocycles in promoting chemical transformations (Karmakar et al., 2015). This illustrates the potential for nitrothiophene derivatives to serve as components of catalytic systems.

Materials Science

In the realm of materials science, nitrothiophene compounds have been implicated in the development of molecular electronic devices and metal-organic frameworks (MOFs). For instance, a molecule containing a nitroamine redox center demonstrated significant on-off ratios and negative differential resistance in an electronic device, suggesting the potential of nitrothiophene derivatives in electronics and sensor technologies (Chen et al., 1999).

Therapeutic Potential

Several studies have investigated the biological activities of nitrothiophene derivatives, including their potential as antimicrobial agents and in drug synthesis. Notably, benzothiazole derivatives, which share structural similarities with nitrothiophene compounds, have been synthesized and shown potent antitumor activities, suggesting the possibility of developing nitrothiophene-based therapeutics (Yoshida et al., 2005).

Photophysical Studies

Nitrothiophene derivatives have also been studied for their photophysical properties. Research into the interactions of these compounds with nanoparticles like TiO2 has provided insights into their spectroscopic behavior and potential applications in photovoltaics and photodynamic therapy (Mandal et al., 2007).